Cas no 1823500-01-1 (tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 1823500-01-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD28098139
• CID: 4621688
• PubChem ID: 86767354
• Update Time: 2025-10-23

tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,9-Diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• YXC50001
• PS-20736
• MFCD28098139
• CS-0058468
• EN300-191111
• P18920
• 3-Boc-3,9-diazabicyclo[3.3.1]nonane
• t-Butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• SY232307
• 1823500-01-1
• SB34547
• tert-butyl3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• SCHEMBL18081207

• MDL： MFCD28098139
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-9-5-4-6-10(8-14)13-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： NRSXXKHXMGDSKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCCC(C1)N2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate

tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate and Its Role in Modern Pharmaceutical Research

tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate, with the chemical identifier CAS 1823500-01-1, represents a novel class of nitrogen-containing heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This compound belongs to the family of diazabicyclo[3.3.1]nonane derivatives, which are characterized by their unique bridged ring systems and potential for functionalization. Recent advancements in synthetic methodologies and computational modeling have enabled researchers to explore the molecular properties of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate in greater detail, revealing its potential applications in drug discovery and therapeutic development.

The molecular structure of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate features a 3,9-diazabicyclo[3.3.1]nonane core with a carboxylate group at the 3-position. The tert-butyl substituent provides steric bulk, which may influence the compound's reactivity and biological activity. This structural feature is critical for understanding its interactions with biological targets, as highlighted in a 2023 study published in Journal of Medicinal Chemistry, where the compound was evaluated for its potential as a scaffold for designing selective ligands targeting G protein-coupled receptors (GPCRs).

Recent research has focused on the synthetic pathways for tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate. A 2022 study in Organic & Biomolecular Chemistry reported a novel approach involving the use of transition metal-catalyzed cyclization reactions to efficiently synthesize this compound. This method not only improves the yield but also reduces the number of synthetic steps, making it a promising strategy for large-scale production. The ability to control the stereochemistry of the 3,9-diazabicyclo[3.3.1]nonane core is particularly valuable, as it can modulate the compound's pharmacokinetic properties and selectivity.

The biological activity of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate has been explored in several in vitro and in vivo studies. A 2023 preclinical investigation published in Drug Discovery Today demonstrated that this compound exhibits moderate affinity for the 5-HT2A receptor, a key target in the treatment of psychiatric disorders. The study also noted that the tert-butyl group may enhance the compound's stability in biological environments, reducing degradation by esterases. This finding underscores the importance of functional group modification in optimizing the pharmacological profile of such compounds.

Furthermore, computational studies have provided insights into the molecular interactions of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate. A 2023 review in Chemical Reviews highlighted the use of molecular docking simulations to predict the binding modes of this compound with various receptors. These simulations revealed that the 3,9-diazabicyclo[3.3.1]nonane core forms hydrogen bonds with key residues in the active site of target proteins, suggesting its potential as a lead compound for drug development. The ability to fine-tune these interactions through chemical modifications is a critical area of ongoing research.

Another area of interest is the application of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate in the design of prodrugs. A 2022 study in European Journal of Medicinal Chemistry explored the use of this compound as a prodrug scaffold for improving the solubility and bioavailability of poorly water-soluble drugs. The carboxylate group was found to undergo hydrolysis under physiological conditions, releasing the active drug molecule. This approach could have significant implications for the treatment of diseases requiring systemic delivery of therapeutic agents.

Despite its promising properties, the development of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate as a therapeutic agent faces several challenges. One major limitation is the need to optimize its selectivity for specific targets while minimizing off-target effects. A 2023 study in ACS Chemical Biology addressed this issue by employing structure-based drug design techniques to identify analogs with improved selectivity. These findings highlight the importance of multidisciplinary approaches in overcoming the complexities of drug development.

In conclusion, tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate represents a versatile platform for the design of novel therapeutics. Its unique structural features and potential for functionalization make it a valuable target for further research. As synthetic methodologies and computational tools continue to advance, the role of this compound in pharmaceutical innovation is expected to grow, offering new opportunities for the treatment of a wide range of diseases.

For more information on the latest developments in the field of tert-butyl 3,9-diazabicyclo[3.3.1]nonane-3-carboxylate, researchers are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Drug Discovery Today. These resources provide in-depth analyses of the molecular mechanisms, synthetic strategies, and biological applications of this compound, ensuring that the scientific community remains at the forefront of this exciting area of research.